4-methoxy-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide

• IUPAC Name: 4-methoxy-N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]benzamide
• InChI: InChI=1S/C20H17N5O3/c1-13-3-7-15(8-4-13)25-18-17(11-22-25)20(27)24(12-21-18)23-19(26)14-5-9-16(28-2)10-6-14/h3-12H,1-2H3,(H,23,26)
• InChI Key: QYBOWQFEPNYRDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C20H17N5O3
• Molecular Weight: 375.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrazolo[3,4-d]pyrimidin-5(4H)-yl group, a p-tolyl group, and a methoxybenzamide group. These groups are common in many pharmaceuticals and could potentially impart various biological activities to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups. The pyrazolo[3,4-d]pyrimidin-5(4H)-yl group, for instance, is a bicyclic structure containing nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, pyrimidines are much weaker bases than pyridine and are soluble in water.

Scientific Research Applications

Synthesis and Structure

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Antiviral Activity

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Metal Chelation and Pharmacophores

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Indole Derivatives and Biological Activity

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, many pyrimidine derivatives have shown a wide range of biological activities, including anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant, and antimalarial effects.